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Compound of Interest

Compound Name:
(6-Isopropyl-2-methoxypyridin-3-

yl)boronic acid

CAS No.: 477598-24-6

Cat. No.: B1321268

Get Quote

Boronic acids and their derivatives have risen from chemical curiosities to indispensable tools

in the arsenal of the modern synthetic chemist.[1][2] First prepared in 1860, their true potential

was unlocked with the advent of palladium-catalyzed cross-coupling reactions, most notably

the Nobel Prize-winning Suzuki-Miyaura reaction.[3][4] These organoboron compounds are

celebrated for their versatile reactivity, general stability to air and moisture, and relatively low

toxicity, ultimately degrading to environmentally benign boric acid.[1][4][5]

This guide focuses on a specific, highly functionalized building block: (6-Isopropyl-2-
methoxypyridin-3-yl)boronic acid. The strategic placement of isopropyl and methoxy groups

on the pyridine ring, coupled with the reactive boronic acid moiety at the 3-position, makes this

reagent a valuable asset for constructing complex molecular architectures. Its utility is

particularly pronounced in the fields of medicinal chemistry and drug development, where the

pyridine scaffold is a common feature in biologically active molecules. This document serves as

a technical resource for researchers and scientists, providing a comprehensive overview of its

structure, synthesis, reactivity, and application, grounded in established scientific principles.
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Molecular Profile: Structure and Physicochemical
Properties
The unique reactivity and utility of (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid stem

directly from its molecular architecture. The structure combines a Lewis acidic boronic acid

group with an electron-rich, sterically influenced pyridine ring.

Key Structural Features:

Boronic Acid Moiety (-B(OH)₂): This functional group is the reactive center for cross-coupling

reactions. The boron atom possesses a vacant p-orbital, rendering it a mild Lewis acid.[1]

Pyridine Ring: A six-membered aromatic heterocycle containing a nitrogen atom. The

nitrogen atom's position influences the electronic properties and coordination potential of the

molecule.

2-Methoxy Group (-OCH₃): An electron-donating group that increases the electron density of

the pyridine ring, potentially influencing the rate and efficiency of the transmetalation step in

cross-coupling reactions.

6-Isopropyl Group (-CH(CH₃)₂): A bulky alkyl group that introduces significant steric

hindrance around the nitrogen atom. This can be strategically exploited to control

regioselectivity in certain reactions and can influence the molecule's overall solubility and

crystalline nature.

These substituents work in concert to fine-tune the reagent's properties, distinguishing it from

simpler pyridylboronic acids.

Physicochemical Data Summary
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Property Value Reference

CAS Number 477598-24-6 [6]

Molecular Formula C₉H₁₄BNO₃ [6]

Molecular Weight 195.03 g/mol [6]

Appearance
Typically a white to off-white

solid
[1][5]

Purity
≥98% (Typical commercial

grade)
[6]

SMILES CC(C)c1ccc(c(n1)OC)B(O)O

Storage Temperature 2-8°C, under inert atmosphere [7]

Synthesis and Preparation: A Mechanistic Approach
Heteroaryl boronic acids are commonly synthesized via the reaction of an organometallic

intermediate with a borate ester, followed by acidic hydrolysis.[8][9] The most plausible and

widely adopted route for preparing (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid involves

a lithium-halogen exchange from a suitable bromopyridine precursor.

The rationale behind this multi-step process is to generate a highly nucleophilic pyridyl anion

that can efficiently attack the electrophilic boron atom of the trialkyl borate. The choice of a low

temperature is critical to prevent side reactions of the unstable lithiated intermediate.
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Synthetic Workflow

3-Bromo-6-isopropyl-2-methoxypyridine

Lithium-Halogen Exchange Triisopropyl Borate

Intermediate Borate Ester

n-Butyllithium (n-BuLi)
THF, -78 °C

Initiates

Forms

(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid

Aqueous Acid Workup (e.g., HCl)

Hydrolyzes

Click to download full resolution via product page

Caption: Proposed synthesis of the target boronic acid.

Detailed Experimental Protocol: Synthesis
This protocol is a representative example based on established literature procedures for

analogous compounds.[8][9]

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a thermometer, and a nitrogen inlet, add 3-bromo-6-isopropyl-2-methoxypyridine (1.0

equiv.) and anhydrous tetrahydrofuran (THF, ~0.2 M).

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

Addition of Borate: Add triisopropyl borate (1.2 equiv.) to the solution via syringe.
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Lithiation: Slowly add n-butyllithium (1.1 equiv., typically 2.5 M in hexanes) dropwise over 20

minutes, ensuring the internal temperature does not rise above -70 °C. The causality here is

critical: adding the n-BuLi to the mixture of the halide and borate ensures that the highly

reactive 3-lithiopyridine intermediate is trapped in situ by the borate ester, minimizing

decomposition or side reactions.[8]

Reaction: Stir the mixture at -78 °C for 2 hours.

Quenching and Workup: Quench the reaction by slowly adding 1 M hydrochloric acid (HCl) at

-78 °C. Allow the mixture to warm to room temperature and stir for an additional 1 hour to

ensure complete hydrolysis of the borate ester.

Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the

aqueous layer with ethyl acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified

by recrystallization or column chromatography on silica gel.

Reactivity and Core Application: The Suzuki-
Miyaura Cross-Coupling
The paramount application of (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid is its role as

a nucleophilic partner in the Suzuki-Miyaura cross-coupling reaction.[10][11] This palladium-

catalyzed process forges a new carbon-carbon bond between the boronic acid's pyridine ring

and an aryl or vinyl halide/triflate, a transformation of immense importance in pharmaceutical

synthesis.[3][12]

The catalytic cycle involves three key steps:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

electrophilic partner.

Transmetalation: The organic group from the boronic acid (after activation with a base) is

transferred to the palladium center.
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Reductive Elimination: The two coupled organic fragments are expelled from the palladium

center, forming the final product and regenerating the Pd(0) catalyst.

Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

Oxidative Addition
(R¹-X)

R¹-Pd(II)-X
(L)₂

Transmetalation
([R²-B(OH)₃]⁻)

R¹-Pd(II)-R²
(L)₂

Reductive Elimination

R¹-R²

Base (e.g., K₂CO₃)
+ R²B(OH)₂

[R²B(OH)₃]⁻

Activates
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Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Detailed Experimental Protocol: Suzuki-Miyaura
Coupling
This protocol is a representative example based on established literature procedures.[10][11]
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Reaction Setup: In a reaction vial, combine (6-Isopropyl-2-methoxypyridin-3-yl)boronic
acid (1.2 equiv.), the aryl bromide partner (1.0 equiv.), and a base such as potassium

carbonate (K₂CO₃, 2.0 equiv.).

Catalyst Addition: Add the palladium catalyst, for instance, Pd(dppf)Cl₂ (3 mol %), to the vial.

The choice of catalyst and ligand is crucial and often requires optimization; phosphine-based

ligands are common.[12]

Solvent Addition: Add a suitable solvent system, such as a mixture of 1,4-dioxane and water

(e.g., 4:1 v/v). The presence of water can be beneficial for the solubility of the base and the

activation of the boronic acid.

Degassing: Seal the vial and degas the mixture by bubbling nitrogen or argon through it for

10-15 minutes. This step is a self-validating control; removing oxygen prevents the oxidation

and deactivation of the Pd(0) catalyst.

Heating: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with

vigorous stirring for the required time (2-24 hours), monitoring by TLC or LC-MS.

Workup and Purification: After cooling to room temperature, dilute the mixture with water and

extract with an organic solvent like ethyl acetate. The combined organic layers are then

washed, dried, and concentrated. The final product is purified using column chromatography.

Stability, Storage, and Safe Handling
While boronic acids are more stable than many organometallic reagents, their handling

requires care to ensure reagent integrity and experimental reproducibility.[5]

Decomposition Pathways:

Protodeboronation: The cleavage of the C-B bond, replaced by a C-H bond. This is often

accelerated in aqueous media, especially under harsh pH conditions.[13]

Boroxine Formation: In the solid state or under anhydrous conditions, three molecules of a

boronic acid can dehydrate to form a stable, six-membered cyclic trimer called a boroxine.

This process is often reversible upon addition of water but can complicate stoichiometry.[1]

[13]
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Oxidation: Boronic acids can undergo oxidative degradation, particularly in biological

contexts or in the presence of strong oxidants.[13][14]

To mitigate these issues, especially the inherent instability of some boronic acids, they are

often converted into more stable boronate esters, with pinacol esters being the most common.

[13][15]

Storage and Handling Recommendations:

Storage: Store (6-Isopropyl-2-methoxypyridin-3-yl)boronic acid in a tightly sealed

container under an inert atmosphere (nitrogen or argon) and refrigerated (2-8 °C).[7][16]

Handling: Use standard laboratory personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat.[16][17] Handle in a well-ventilated area or a fume hood.

Avoid creating dust.[17][18]

Safety and Toxicology Profile
Based on safety data for analogous pyridylboronic acids, this compound should be handled

with appropriate caution.

Hazard Summary:

Acute Effects: May cause skin irritation, serious eye irritation, and respiratory tract irritation.

Harmful if swallowed.[16][17]

Personal Protective Equipment (PPE): Wear protective gloves, eye/face protection, and

appropriate clothing.[16][18]

First Aid Measures:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention.[17][18]

Skin: Wash with plenty of soap and water. If irritation occurs, seek medical advice.[17][18]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[16]
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Ingestion: Rinse mouth and call a poison center or doctor if you feel unwell.[18]

Conclusion: A Versatile and Enabling Reagent
(6-Isopropyl-2-methoxypyridin-3-yl)boronic acid is more than just a chemical intermediate;

it is a precisely designed building block that offers synthetic chemists a reliable tool for

introducing a functionalized pyridyl moiety into target molecules. Its strategic substitution

pattern provides a unique combination of electronic and steric properties that can be leveraged

to achieve desired synthetic outcomes. As the demand for novel, complex small molecules

continues to grow in the pharmaceutical and materials science sectors, the importance of well-

characterized, versatile reagents like this boronic acid will only increase, paving the way for

future innovations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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